Cas no 2090450-64-7 (2-Bromo-4-iodo-5-methoxybenzoic acid)

• Product Name: 2-Bromo-4-iodo-5-methoxybenzoic acid
• CAS No: 2090450-64-7
• MF: C₈H₆BrIO₃
• MW: 356.939914226532
• CID: 5085974
• PubChem ID: 131589483
• Update Time: 2025-05-20

2-Bromo-4-iodo-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-iodo-5-methoxybenzoic acid
• WLZ3446
• 2-BROMO-4-IODO-5-METHOXY-BENZOIC ACID
• Benzoic acid, 2-bromo-4-iodo-5-methoxy-
• 2090450-64-7
• F76264

• Inchi： 1S/C8H6BrIO3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： ZKNQAVXBECJEON-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OC)=C(I)C=C1Br

Computed Properties

• Exact Mass: 355.85450g/mol
• Monoisotopic Mass: 355.85450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-Bromo-4-iodo-5-methoxybenzoic acid

2-Bromo-4-Iodo-5-Methoxybenzoic Acid: A Comprehensive Overview

2-Bromo-4-Iodo-5-Methoxybenzoic Acid (CAS No. 2090450-64-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, iodine, and methoxy groups at specific positions. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 2-Bromo-4-Iodo-5-Methoxybenzoic Acid involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled the efficient and selective synthesis of this compound, ensuring high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most notable applications of 2-Bromo-4-Iodo-5-Methoxybenzoic Acid is in the development of bioactive molecules. Its structure serves as a versatile scaffold for the creation of novel drugs targeting various diseases, including cancer and infectious disorders. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

In the realm of materials science, 2-Bromo-4-Iodo-5-Methoxybenzoic Acid has been employed as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to undergo various functional group transformations allows for the creation of materials with tailored properties, such as improved mechanical strength or enhanced thermal stability. Recent research has focused on its use in creating stimuli-responsive materials, which can alter their properties in response to external conditions like temperature or pH.

The chemical stability and reactivity of 2-Bromo-4-Iodo-5-Methoxybenzoic Acid make it an ideal candidate for use in multi-component reactions. These reactions are highly efficient and allow for the simultaneous formation of multiple bonds in a single step, significantly streamlining the synthetic process. Moreover, its compatibility with green chemistry principles has made it a preferred choice in environmentally friendly synthetic routes.

From an analytical standpoint, the characterization of 2-Bromo-4-Iodo-5-Methoxybenzoic Acid has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools enable precise determination of its molecular structure and purity, ensuring consistency in its application across various industries.

In conclusion, 2-Bromo-4-Iodo-5-Methoxybenzoic Acid stands as a testament to the ingenuity and precision of modern organic chemistry. Its diverse applications and adaptability continue to drive innovation across multiple scientific disciplines. As research progresses, this compound is expected to unlock new possibilities in drug discovery, material development, and beyond.